
2-(Bromomethyl)benzaldehyde safety data sheet

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-(Bromomethyl)benzaldehyde

CAS No.: 60633-91-2

Cat. No.: S683604

Get Quote

Physical-Chemical Properties and Hazards

The table below summarizes the fundamental properties and identified hazards for 2-

(Bromomethyl)benzaldehyde (CAS # 60633-91-2) [1].

Property Value Significance / Hazard

Molecular
Formula

C8H7BrO -

Molecular Weight 199.045 g/mol -

Density 1.524 g/cm³ -

Boiling Point 264.6°C at 760 mmHg -

Flash Point 97.6°C Flammable liquid hazard
[1].

Synonyms o-Bromomethylbenzaldehyde, o-Formylbenzyl
bromide

-
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Based on its physical properties, two key hazards must be managed:

Flammability: The flash point of 97.6°C classifies this material as a flammable liquid [1]. This
means it can ignite when exposed to an ignition source (e.g., spark, hot surface) at or above this

temperature.
Reactivity: The molecule contains both an aldehyde and a benzyl bromide functional group. The

bromide is a good leaving group, making this compound highly reactive and likely a lacrimator (tear-
producing agent) and skin/eye irritant. This is a common property of benzyl halides.

Recommended Handling and Control Measures

For researchers and scientists, the following protocols are advised based on the known hazards.
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Start: Plan Experiment

Engineering Controls
Use certified fume hood

Personal Protection (PPE)
- Safety goggles

- Nitrile/butyl rubber gloves
- Lab coat

Storage
- Cool, dry place

- Tightly closed container
- Away from oxidizers

Spill Response
- Absorb with inert material

- Ventilate area

Fire Hazard
- Flash point: 97.6°C

- Use dry chemical/CO₂ extinguisher

End: Safe Disposal

Click to download full resolution via product page

Experimental Workflow for Handling 2-(Bromomethyl)benzaldehyde
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Handling Protocols

Engineering Controls: Always handle the compound within a certified fume hood to ensure
adequate ventilation and protect against vapor inhalation [2].

Personal Protective Equipment (PPE):
Eye Protection: Chemical splash goggles.

Hand Protection: Use gloves resistant to organic chemicals, such as nitrile rubber. Butyl
rubber gloves offer higher protection for prolonged contact.

Body Protection: Wear a lab coat or protective apron.

Storage and Stability

Store in a cool, dry, and well-ventilated place [2].
Keep the container tightly closed and away from heat, sparks, and open flames.

Store separately from strong oxidizers and bases.

Emergency Measures

Spill Response: Evacuate the area, contain the spill, and absorb with an inert material like

vermiculite. Clean up while wearing appropriate PPE in a fume hood.
Firefighting: In case of fire, use dry chemical, CO₂, or foam extinguishers. Water may be

ineffective.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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benzaldehyde-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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